Cas no 91487-37-5 (6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile)

• Product Name: 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• CAS No: 91487-37-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD20278338
• CID: 1011964
• PubChem ID: 10630830
• Update Time: 2025-11-02

6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-4-METHYL-6-ETHYL-2-PYRIDONE
• 6-ethyl-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrileile
• 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 6-ethyl-4-methyl-2-oxo-1H-pyridine-3-carbonitrile
• SCHEMBL1694757
• SB39880
• 6-Ethyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• BB 0257385
• 6-ethyl-2-keto-4-methyl-1H-pyridine-3-carbonitrile
• 6-ethyl-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• GBJJCHNGYXMIRH-UHFFFAOYSA-N
• 91487-37-5
• AKOS016344075
• CS-0342014
• MFCD20278338
• DB-263862

• MDL： MFCD20278338
• Inchi： 1S/C9H10N2O/c1-3-7-4-6(2)8(5-10)9(12)11-7/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： GBJJCHNGYXMIRH-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=C(CC)N1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile

6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS 91487-37-5): A Versatile Heterocyclic Compound with Broad Applications

6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS 91487-37-5) is a significant heterocyclic compound that has garnered attention in various scientific and industrial fields. This compound, characterized by its unique pyridine core structure, plays a crucial role in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C9H10N2O, and distinct functional groups make it a valuable intermediate in synthetic chemistry.

The 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile structure features a pyridine ring substituted with ethyl, methyl, oxo, and cyano groups. These modifications enhance its reactivity and utility in diverse chemical reactions. Researchers often explore its potential in developing novel drug candidates, particularly in areas like central nervous system (CNS) disorders and anti-inflammatory agents, aligning with current trends in personalized medicine and targeted therapies.

In the pharmaceutical industry, 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile serves as a key building block for small molecule drugs. Its ability to interact with biological targets makes it a candidate for enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in neurodegenerative disease research, a hot topic given the rising global prevalence of conditions like Alzheimer's and Parkinson's diseases.

Beyond pharmaceuticals, this compound finds applications in agrochemicals. Its structural properties contribute to the development of crop protection agents, addressing the growing demand for sustainable agriculture solutions. With increasing focus on food security and environmentally friendly pesticides, 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile offers a pathway to innovative formulations that minimize ecological impact.

The synthesis of 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile typically involves multistep organic reactions, including condensation and cyclization processes. Advances in green chemistry have optimized these methods to reduce waste and improve yields, reflecting the industry's shift toward sustainable manufacturing. Researchers are also exploring catalytic approaches to enhance efficiency, a trend driven by the need for cost-effective and scalable production.

Material science benefits from the compound's electronic properties, making it useful in organic semiconductors and photovoltaic materials. As the world transitions to renewable energy, such applications gain prominence. The compound's ability to participate in charge transfer complexes positions it as a candidate for next-generation solar cells and OLED technologies.

Market dynamics for 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile reflect its growing demand. The pharmaceutical sector remains the primary driver, followed by agrochemical and electronic material industries. Regional markets in North America, Europe, and Asia-Pacific show significant activity, with contract research organizations (CROs) and custom synthesis providers playing pivotal roles in supply chains.

Quality control for 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile involves rigorous analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure purity and consistency, critical for end-use applications. Regulatory compliance, including REACH and FDA guidelines, further underscores the importance of stringent quality standards in its production and distribution.

Future research directions for 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile may explore its biocatalytic transformations and nanomaterial integrations. The compound's versatility suggests potential in emerging fields like bioelectronics and smart materials, aligning with interdisciplinary innovations. Collaborations between academia and industry will likely accelerate these developments, addressing global challenges in health, energy, and sustainability.

In summary, 6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS 91487-37-5) represents a multifaceted compound with wide-ranging implications. Its applications span drug discovery, agricultural chemistry, and advanced materials, making it a subject of ongoing scientific and commercial interest. As research progresses, this compound will continue to contribute to technological advancements and solutions for contemporary societal needs.